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molecular formula C5H3BrO3 B178119 2-Bromofuran-3-carboxylic acid CAS No. 197846-05-2

2-Bromofuran-3-carboxylic acid

Cat. No. B178119
CAS RN: 197846-05-2
M. Wt: 190.98 g/mol
InChI Key: UJNWWTUUYCCIFL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08530663B2

Procedure details

2-Bromofuran-3-carboxylic acid (5.0 g, 26 mmol, 1 eq.) was dissolved in MeOH (100 mL) and the mixture was degassed and purged with nitrogen (2×). SO2Cl2 (15 mL, 0.2 mol, 7.7 eq.) was added dropwise and the resulting mixture was stirred for two days at room temperature. The mixture was then concentrated and DCM (150 mL) was added. Saturated NaHCO3 (20 mL) was added, and the resulting mixture was stirred at room temperature for 15 minutes. The organic layer was washed with saturated NaHCO3 (20 mL), water (20 mL), and saturated aqueous NaCl (20 mL), then dried over Na2SO4, filtered and concentrated to yield 2-bromofuran-3-carboxylic acid methyl ester (5.0 g) as a brown solid.
Name
2-Bromofuran-3-carboxylic acid
Quantity
5 g
Type
reactant
Reaction Step One
Name
MeOH
Quantity
100 mL
Type
reactant
Reaction Step One
[Compound]
Name
SO2Cl2
Quantity
15 mL
Type
reactant
Reaction Step Two
Name
2-bromofuran-3-carboxylic acid methyl ester

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[O:3][CH:4]=[CH:5][C:6]=1[C:7]([OH:9])=[O:8].[CH3:10]O>>[CH3:10][O:8][C:7]([C:6]1[CH:5]=[CH:4][O:3][C:2]=1[Br:1])=[O:9]

Inputs

Step One
Name
2-Bromofuran-3-carboxylic acid
Quantity
5 g
Type
reactant
Smiles
BrC=1OC=CC1C(=O)O
Name
MeOH
Quantity
100 mL
Type
reactant
Smiles
CO
Step Two
[Compound]
Name
SO2Cl2
Quantity
15 mL
Type
reactant
Smiles

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the resulting mixture was stirred for two days at room temperature
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
the mixture was degassed
CUSTOM
Type
CUSTOM
Details
purged with nitrogen (2×)
CONCENTRATION
Type
CONCENTRATION
Details
The mixture was then concentrated
ADDITION
Type
ADDITION
Details
DCM (150 mL) was added
ADDITION
Type
ADDITION
Details
Saturated NaHCO3 (20 mL) was added
STIRRING
Type
STIRRING
Details
the resulting mixture was stirred at room temperature for 15 minutes
Duration
15 min
WASH
Type
WASH
Details
The organic layer was washed with saturated NaHCO3 (20 mL), water (20 mL), and saturated aqueous NaCl (20 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over Na2SO4
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Details
Reaction Time
 2 d
Name
2-bromofuran-3-carboxylic acid methyl ester
Type
product
Smiles
COC(=O)C1=C(OC=C1)Br
Measurements
Type Value Analysis
AMOUNT: MASS 5 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.